Cas no 1804494-06-1 (2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde
• CAS No: 1804494-06-1
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4807431
• Update Time: 2025-10-22

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7-5(1-12)13-2-4(3-14)6(7)8(10)11/h2-3,8H
• InChI Key： YIMXIXQTEYUSQF-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=CC(C=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde (CAS No. 1804494-06-1): An Emerging Compound in Pharmaceutical Research

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde (CAS No. 1804494-06-1) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, often referred to by its systematic name, is a member of the pyridine family and features a cyano group, difluoromethyl group, and a fluorine atom, all of which contribute to its distinctive properties and reactivity.

The chemical structure of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde is characterized by a pyridine ring with various functional groups attached. The cyano group (-CN) imparts significant electron-withdrawing properties, while the difluoromethyl (-CF₂H) and fluorine (-F) groups enhance the compound's lipophilicity and metabolic stability. These features make it an attractive candidate for the development of novel drugs and intermediates in organic synthesis.

Recent studies have highlighted the potential of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use as an inhibitor of kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes can lead to more effective and targeted treatments with reduced side effects.

In addition to its potential as a drug candidate, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde has shown promise as an intermediate in the synthesis of other bioactive molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, making it a valuable building block in the synthesis of complex organic compounds. This versatility has led to its use in the development of new pharmaceuticals, agrochemicals, and materials science applications.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-fluoro-5-formylpyridine with difluoroiodomethane followed by cyanation. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The physical properties of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde, such as its melting point, boiling point, and solubility, have also been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase reactions, while its thermal stability ensures that it can withstand processing conditions without degradation.

In terms of safety and handling, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde should be managed with standard laboratory precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations to ensure safe handling and disposal.

The future prospects for 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde are promising. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its position as a valuable compound in pharmaceutical research. As scientists delve deeper into its properties and potential uses, it is likely that this compound will play an increasingly important role in the development of innovative therapies and materials.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-5-carboxaldehyde (CAS No. 1804494-06-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile properties make it an attractive candidate for drug development and organic synthesis. As research progresses, it is expected that this compound will continue to contribute to advancements in medicine and related fields.